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Cat. No.: B597251
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For: Researchers, scientists, and drug development professionals.

Introduction

1-(3-Hydroxyphenyl)cyclohexanecarbonitrile is a versatile bifunctional molecule
incorporating a hydroxylated aromatic ring and a nitrile group on a cyclohexane scaffold. This
unique combination of functional groups makes it a valuable intermediate in organic synthesis
and a compelling building block in medicinal chemistry. The phenolic hydroxyl group offers a
handle for derivatization and can participate in hydrogen bonding, which is crucial for molecular
recognition in biological systems. The nitrile group can be hydrolyzed to a carboxylic acid or an
amide, or reduced to an amine, providing a gateway to a diverse range of more complex
molecules.[1][2]

The hydroxyphenyl-cyclohexane motif is present in various biologically active compounds,
including analgesics, suggesting its potential as a privileged scaffold in drug discovery.[3] This
document provides detailed experimental protocols for the synthesis, purification, and
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characterization of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile, along with an application
note detailing its conversion to a derivative of potential pharmacological interest.

Chemical and Physical Properties

Property Value

CAS Number 1263285-86-4

Molecular Formula C13H1sNO

Molecular Weight 201.27 g/mol

Appearance Off-white to pale yellow solid (predicted)

Solubilit Soluble in methanol, ethanol, DMSO, and
olubili
Y chlorinated solvents.

Safety and Handling

1-(3-Hydroxyphenyl)cyclohexanecarbonitrile is classified as an irritant.[4] Appropriate
personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should
be worn at all times. All manipulations should be performed in a well-ventilated fume hood.
Avoid inhalation of dust and contact with skin and eyes. In case of contact, rinse immediately
with plenty of water.[2][5]

Part 1: Synthesis of 1-(3-
Hydroxyphenyl)cyclohexanecarbonitrile

The synthesis of 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile can be effectively achieved
via a modified Strecker synthesis, which involves the formation of a cyanohydrin from a ketone
precursor.[6][7][8] This protocol assumes the availability of 3-(1-hydroxycyclohexyl)phenol as
the starting material.

Reaction Scheme
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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